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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of BVD 10, a highly selective Neuropeptide Y (NPY) Y1 receptor antagonist, for use
in scientific research. Adherence to these guidelines is crucial for ensuring the stability, activity,
and reproducibility of experimental results.

Introduction to BVD 10

BVD 10 is a potent and selective antagonist of the Neuropeptide Y receptor type 1 (Y1R), a G-
protein coupled receptor involved in various physiological processes, including appetite
regulation, anxiety, and vascular tone.[1] Its high selectivity makes it a valuable tool for
investigating the specific roles of the Y1 receptor in cellular signaling and disease models.
Proper preparation and storage of BVD 10 stock solutions are paramount for obtaining
accurate and reliable experimental data.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for BVD 10 are summarized in
the table below.
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Property Value Reference
Not routinely used; peptide
IUPAC Name ]
sequence is key.
CAS Number 262418-00-8 Tocris Bioscience
Molecular Formula CssH92N16013 Tocris Bioscience

Molecular Weight 1221.46 g/mol Tocris Bioscience
_ Typically =295% (refer to lot- ]

Purity - - ) Supplier Dependent
specific Certificate of Analysis)
White to off-white lyophilized )

Appearance General Observation
powder

Storage (Lyophilized) -20°C Tocris Bioscience

Storage (Stock Solution)

-20°C or -80°C

General Peptide Guidelines

Ki for human Y1R 25.7nM Tocris Bioscience
Ki for human Y2R 1420 nM Tocris Bioscience
Ki for human Y4R 2403 nM Tocris Bioscience
Ki for human Y5R 7100 nM Tocris Bioscience

Experimental Protocols
Preparation of a 10 mM BVD 10 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BVD 10 in Dimethyl

Sulfoxide (DMSO).

Materials:

e BVD 10 (lyophilized powder)

e Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

» Sterile, nuclease-free microcentrifuge tubes
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o Calibrated micropipettes and sterile tips
o Vortex mixer

e Microcentrifuge

Procedure:

» Equilibrate: Before opening, allow the vial of lyophilized BVD 10 to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the peptide.

o Centrifuge: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to ensure all
the lyophilized powder is at the bottom of the vial.

o Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol
) /1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
1221.46 g/mol / 1000 = 12.21 mg

Accurately weigh the required amount of BVD 10 powder. For ease of use, it is often
practical to reconstitute the entire contents of a pre-weighed vial.

e Calculate Required Volume of DMSO: If reconstituting the entire vial, calculate the volume of
DMSO needed to achieve the desired concentration (e.g., 10 mM).

Volume (mL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) / Desired Concentration
(mM) * 1000

For example, if the vial contains 5 mg of BVD 10: Volume (mL) = (5 mg/ 1221.46 g/mol ) / 10
mM * 1000 = 0.409 mL or 409 pL

 Dissolution: Carefully add the calculated volume of DMSO to the vial containing the BVD 10
powder.
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e Mixing: Gently vortex the solution for 10-20 seconds to ensure the peptide is completely
dissolved. Visually inspect the solution to ensure there are no visible particulates. If
necessary, brief sonication in a water bath can be used to aid dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade
the peptide. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Preparation of Aqueous Working Solutions from DMSO
Stock

For most cell-based assays, it is necessary to dilute the DMSO stock solution into an aqueous
buffer. It is crucial to ensure the final concentration of DMSO in the assay is low (typically
<0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM BVD 10 stock solution in DMSO

Sterile aqueous buffer (e.g., phosphate-buffered saline (PBS), cell culture medium)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM BVD 10 DMSO stock solution at
room temperature.

 Serial Dilutions (Recommended): To minimize precipitation, it is recommended to perform
serial dilutions rather than a single large dilution.

o First, prepare an intermediate dilution of the DMSO stock in the aqueous buffer. For
example, dilute the 10 mM stock 1:10 in your buffer to create a 1 mM solution.

o Further dilute this intermediate solution to your final desired working concentration.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15621132/docs?utm_src=pdf-body#preparing-bvd-10-stock-solutions-for-research-use-application-notes-and-protocols
https://www.benchchem.com/product/b15621132/docs?utm_src=pdf-body#preparing-bvd-10-stock-solutions-for-research-use-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Direct Dilution (for low concentrations): For very low final concentrations, a direct dilution
may be possible. Add the required small volume of the DMSO stock solution to a larger
volume of the aqueous buffer while gently vortexing to ensure rapid mixing and prevent
precipitation.

e Final DMSO Concentration: Always calculate the final percentage of DMSO in your working
solution to ensure it is within the tolerated range for your specific cell type or experimental
system.

o Use Immediately: Aqueous solutions of peptides are less stable than their DMSO
counterparts. It is recommended to prepare aqueous working solutions fresh for each
experiment and use them immediately. Do not store aqueous solutions of BVD 10 for
extended periods.

Visualizations
Experimental Workflow for BVD 10 Stock Solution
Preparation
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Caption: Workflow for preparing BVD 10 stock and working solutions.
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Caption: NPY Y1 receptor signaling and the inhibitory action of BVD 10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15621132?utm_src=pdf-custom-synthesis#bc-rfq
https://verifiedpeptides.com/knowledge-hub/how-to-reconstitute-lyophilized-peptides-best-practices/
https://www.benchchem.com/product/b15621132/docs#preparing-bvd-10-stock-solutions-for-research-use-application-notes-and-protocols
https://www.benchchem.com/product/b15621132/docs#preparing-bvd-10-stock-solutions-for-research-use-application-notes-and-protocols
https://www.benchchem.com/product/b15621132/docs#preparing-bvd-10-stock-solutions-for-research-use-application-notes-and-protocols
https://www.benchchem.com/product/b15621132/docs#preparing-bvd-10-stock-solutions-for-research-use-application-notes-and-protocols
https://www.benchchem.com/product/b15621132?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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